Cas no 1448129-53-0 (1-(3,4-dichlorophenyl)-3-2-methoxy-2-(thiophen-3-yl)ethylurea)

• Product Name: 1-(3,4-dichlorophenyl)-3-2-methoxy-2-(thiophen-3-yl)ethylurea
• CAS No: 1448129-53-0
• MF: C₁₄H₁₄Cl₂N₂O₂S
• MW: 345.244160175323
• CID: 6305938
• PubChem ID: 71804810
• Update Time: 2025-10-29

1-(3,4-dichlorophenyl)-3-2-methoxy-2-(thiophen-3-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-2-methoxy-2-(thiophen-3-yl)ethylurea
• 1-(3,4-DICHLOROPHENYL)-3-[2-METHOXY-2-(THIOPHEN-3-YL)ETHYL]UREA
• 1-(3,4-dichlorophenyl)-3-(2-methoxy-2-(thiophen-3-yl)ethyl)urea
• 1448129-53-0
• AKOS024557215
• 1-(3,4-dichlorophenyl)-3-(2-methoxy-2-thiophen-3-ylethyl)urea
• F6420-0492

• Inchi： 1S/C14H14Cl2N2O2S/c1-20-13(9-4-5-21-8-9)7-17-14(19)18-10-2-3-11(15)12(16)6-10/h2-6,8,13H,7H2,1H3,(H2,17,18,19)
• InChI Key： KBENSZFUFSTKEC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NCC(C1=CSC=C1)OC)=O)Cl

Computed Properties

• Exact Mass: 344.0153043g/mol
• Monoisotopic Mass: 344.0153043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.6Ų

Additional information on 1-(3,4-dichlorophenyl)-3-2-methoxy-2-(thiophen-3-yl)ethylurea

Research Brief on 1-(3,4-dichlorophenyl)-3-2-methoxy-2-(thiophen-3-yl)ethylurea (CAS: 1448129-53-0): Recent Advances and Applications

The compound 1-(3,4-dichlorophenyl)-3-2-methoxy-2-(thiophen-3-yl)ethylurea (CAS: 1448129-53-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This urea derivative, characterized by its unique structural features including a dichlorophenyl moiety and a thiophene ring, has been investigated for its bioactivity, particularly in targeting specific enzymatic pathways and receptor interactions. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for further drug development.

One of the key areas of research has focused on the compound's role as a modulator of specific biological targets. Preliminary in vitro studies have demonstrated its ability to inhibit certain kinases and G-protein-coupled receptors (GPCRs), which are implicated in various disease states, including inflammatory disorders and cancer. The presence of the dichlorophenyl group is believed to enhance binding affinity, while the thiophene moiety contributes to metabolic stability, making it a viable lead compound for optimization.

Recent synthetic approaches to 1-(3,4-dichlorophenyl)-3-2-methoxy-2-(thiophen-3-yl)ethylurea have emphasized efficiency and scalability. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly improved yield and purity compared to traditional multi-step procedures. This advancement is critical for facilitating large-scale production and further preclinical evaluation. Additionally, computational modeling studies have provided insights into the compound's binding modes, aiding in the design of analogs with enhanced potency and selectivity.

Pharmacokinetic and toxicity profiling of the compound has also been a focus of recent investigations. Early-stage animal studies indicate favorable absorption and distribution properties, with moderate plasma half-life and low acute toxicity. However, further studies are required to assess long-term safety and potential off-target effects. These findings underscore the need for comprehensive preclinical development to fully evaluate the therapeutic potential of this molecule.

In conclusion, 1-(3,4-dichlorophenyl)-3-2-methoxy-2-(thiophen-3-yl)ethylurea represents a promising scaffold for drug discovery, with recent research highlighting its synthetic accessibility, target engagement, and preliminary safety profile. Future directions may include structure-activity relationship (SAR) studies to optimize its pharmacological properties and expand its therapeutic applications. Continued collaboration between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically relevant therapies.